Cas no 2411278-83-4 (4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine)

• Product Name: 4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine
• CAS No: 2411278-83-4
• MF: C₁₇H₁₃FN₂O₃S
• MW: 344.360126256943
• CID: 5379852
• PubChem ID: 146102745
• Update Time: 2025-10-31

4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2411278-83-4
• 4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine
• Z3489903998
• EN300-26588954
• 2-{[1,1'-biphenyl]-4-yl}-6-methylpyrimidin-4-yl sulfurofluoridate

• Inchi： 1S/C17H13FN2O3S/c1-12-11-16(23-24(18,21)22)20-17(19-12)15-9-7-14(8-10-15)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： ZIAJEFKCDGNLPS-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C)N=C(C2C=CC(=CC=2)C2C=CC=CC=2)N=1)F

Computed Properties

• Exact Mass: 344.06309162g/mol
• Monoisotopic Mass: 344.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.5Ų

Additional information on 4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine

Professional Introduction to Compound with CAS No. 2411278-83-4 and Product Name: 4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine

The compound with the CAS number 2411278-83-4 and the product name 4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a fluorosulfonyloxy group and a methyl substituent at the 6-position, combined with a 4-phenylphenyl moiety at the 2-position, contributes to its distinctive chemical properties and potential therapeutic applications.

Pyrimidines are a class of heterocyclic aromatic compounds that play a crucial role in the synthesis of various biologically active molecules, including nucleoside analogs used in antiviral and anticancer therapies. The introduction of fluorine atoms into these structures often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In the case of 4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine, the fluorosulfonyloxy group is particularly noteworthy for its ability to modulate enzyme activity and receptor binding. This group has been extensively studied for its potential in inhibiting kinases and other enzymes involved in cancer progression.

Recent research has highlighted the importance of fluorinated pyrimidines in drug discovery. Studies have demonstrated that compounds containing fluorosulfonyloxy groups exhibit potent inhibitory effects on various kinases, including tyrosine kinases and serine/threonine kinases. These kinases are frequently overexpressed in cancer cells and are key targets for anticancer drug development. The fluorosulfonyloxy moiety in 4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine is believed to enhance its interactions with these enzymes by improving both hydrophobicity and charge distribution. This results in increased binding affinity and prolonged enzyme inhibition, making it a valuable candidate for further pharmacological investigation.

The methyl group at the 6-position of the pyrimidine ring further contributes to the compound's pharmacological profile. Methyl substitution is a common strategy in medicinal chemistry to optimize solubility, metabolic stability, and binding interactions. In this context, the methyl group in 4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine may help to fine-tune the compound's interactions with biological targets by adjusting its electronic properties and spatial orientation. This substitution can also influence the compound's pharmacokinetic properties, potentially enhancing its bioavailability and reducing off-target effects.

The 4-phenylphenyl moiety at the 2-position adds another layer of complexity to the compound's structure. This biphenyl group is known for its ability to enhance binding affinity through π-stacking interactions with biological targets. In addition, phenyl rings can contribute to hydrophobicity, which is often beneficial for membrane permeability and cellular uptake. The presence of two phenyl rings in this derivative may further stabilize the compound's interactions with proteins and enzymes, making it an attractive candidate for drug development.

Current research in medicinal chemistry emphasizes the importance of structure-based drug design, where computational methods are used to predict how structural modifications will affect biological activity. In the case of 4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine, computational studies have been employed to model its interactions with target enzymes. These studies have provided valuable insights into how the fluorosulfonyloxy group, methyl substituent, and biphenyl moiety contribute to its binding affinity and specificity. Such information is crucial for optimizing lead compounds into viable drugs.

Preclinical studies have begun to explore the potential therapeutic applications of 4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine. Initial findings suggest that this compound exhibits significant inhibitory activity against several kinases relevant to cancer biology. For instance, it has shown promise in inhibiting Aurora kinases, which are involved in cell cycle regulation and are frequently overexpressed in various cancers. The compound's ability to selectively inhibit these kinases without affecting other enzymes has made it a promising candidate for further development.

Furthermore, research has indicated that 4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine may have applications beyond oncology. Studies have explored its potential as an inhibitor of inflammatory pathways by modulating kinase activity associated with inflammatory responses. This dual functionality makes it an intriguing candidate for developing drugs that address both cancer and inflammatory diseases simultaneously.

The synthesis of 4-Fluorosulfonyloxy-6-methyl-2-(4-phenylphenyl)pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to introduce the key functional groups into the pyrimidine core. These synthetic strategies highlight the compound's complexity but also demonstrate its feasibility for large-scale production if needed.

In conclusion, 4-Fluorosulfonyloxy-6-methyl-2-(4-pheno pheny l)pyrimidine (CAS No. 2411278 -83 - 4) is a structurally unique pyrimidine derivative with significant potential in pharmaceutical applications. Its combination of a fluorosulfonyloxy group, a methyl substituent, and a biphenyl moiety contributes to its potent biological activities against various kinases relevant to cancer biology. Ongoing research continues to explore its therapeutic potential beyond oncology, including applications in inflammation management. The compound exemplifies how strategic structural modifications can lead to novel pharmacological agents with broad therapeutic implications.